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Compound of Interest

2,4-dimethyl-9H-pyrido[2, 3-
bjindole

Cat. No.: B014981

Compound Name:

Technical Guide: 2,4-dimethyl-9H-pyrido[2,3-
blindole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 2,4-dimethyl-9H-pyrido[2,3-
blindole, a heterocyclic compound of interest in chemical and pharmaceutical research. This
document details its chemical identity, physical properties, commercial suppliers, synthesis
protocols, and known biological activities of related compounds.

Chemical Identity and Properties

2,4-dimethyl-9H-pyrido[2,3-b]lindole, also known as 2,4-dimethyl-a-carboline, is a derivative
of the a-carboline heterocyclic system.

CAS Number: 13315-71-4
Molecular Formula: C13H12N:2
Molecular Weight: 196.25 g/mol

Structure:
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Caption: Chemical structure of 2,4-dimethyl-9H-pyrido[2,3-b]indole.

Physical and Chemical Properties

A summary of the known physical and chemical properties of 2,4-dimethyl-9H-pyrido[2,3-
blindole is provided in the table below.

Property Value

Melting Point 218-219 °C

Boiling Point 384.9+37.0 °C (Predicted)

Density 1.213+0.06 g/cm3 (Predicted)

pKa 14.85+0.40 (Predicted)

Solubility DMSO (Slightly), Methanol (Slightly)
Appearance Orange to Brown Solid

Commercial Availability

2,4-dimethyl-9H-pyrido[2,3-b]indole is available from several chemical suppliers. The
following table lists some of the known suppliers and their product offerings.

Supplier Product Name CAS Number

BIOGEN Cientifica 2,4-Dimethyl a-Carboline 13315-71-4
2,4-DIMETHYL-A-

ChemicalBook 13315-71-4
CARBOLINE

CymitQuimica 2,4-Dimethyl a-Carboline 13315-71-4

) 2,4-Dimethyl-a-carboline

MyBioSource ) ) 13315-71-4

biochemical

Experimental Protocols: Synthesis
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The synthesis of 2,4-dimethyl-9H-pyrido[2,3-b]indole can be achieved through various
methods. A classical approach is the Graebe-Ullmann reaction. While the specific details for the
synthesis of the 2,4-dimethyl derivative are described in older literature (Acta Pol Pharm.
1961:18:449-60), a general modern workflow for the synthesis of a-carbolines is presented
below. This typically involves a palladium-catalyzed cross-coupling reaction followed by an
intramolecular cyclization.

General Synthesis Workflow for a-Carbolines
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Starting Materials:
- Substituted 2-aminopyridine
- Substituted 2-halophenyl derivative

'

( Palladium-Catalyzed

Cross-Coupling
(e.g., Buchwald-Hartwig amination)

'

(N-(Z-halophenyl)—pyridin-2-amine)

intermediate

Intramolecular
Cyclization
(

e.g., thermal or base-mediated)

@imethyl-gH-pyrido[Z,3-b]irD

Purification
(e.g., chromatography, recrystallization)

Pure Product
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 To cite this document: BenchChem. [2,4-dimethyl-9H-pyrido[2,3-b]indole CAS number and
supplier]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b014981#2-4-dimethyl-9h-pyrido-2-3-b-indole-cas-
number-and-supplier]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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